Cas no 887973-53-7 (5-(3,5-Dichlorophenyl)nicotinic acid)

5-(3,5-Dichlorophenyl)nicotinic acid is a chlorinated nicotinic acid derivative with applications in pharmaceutical and agrochemical research. Its distinct structure, featuring a dichlorophenyl moiety attached to a nicotinic acid core, makes it a valuable intermediate in synthesizing bioactive compounds. The compound exhibits notable stability under standard conditions, facilitating handling and storage. Its reactivity allows for selective functionalization, enabling modifications for targeted applications. The presence of electron-withdrawing chlorine atoms enhances its utility in cross-coupling reactions and other transformations. This compound is particularly useful in developing potential therapeutic agents and crop protection chemicals due to its structural versatility and compatibility with diverse synthetic pathways.
5-(3,5-Dichlorophenyl)nicotinic acid structure
887973-53-7 structure
Product Name:5-(3,5-Dichlorophenyl)nicotinic acid
CAS No:887973-53-7
MF:C12H7Cl2NO2
MW:268.095481157303
MDL:MFCD06410288
CID:1024785
PubChem ID:24729801
Update Time:2025-10-29

5-(3,5-Dichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3,5-Dichlorophenyl)nicotinic acid
    • 5-(3,5-DICHLOROPHENYL)-NICOTINIC ACID
    • 5-(3,5-dichlorophenyl)pyridine-3-carboxylic acid
    • AB24312
    • DTXSID10646978
    • 5-(3,5-dichlorophenyl)-3-pyridinecarboxylic acid
    • J-516153
    • MFCD06410288
    • 887973-53-7
    • AKOS015999298
    • A842906
    • 5-[3,5-bis(chloranyl)phenyl]pyridine-3-carboxylic acid
    • 5-(3,5-Dichlorophenyl)nicotinicacid
    • CS-0209687
    • BS-25801
    • DB-306166
    • MDL： MFCD06410288
    • Inchi： 1S/C12H7Cl2NO2/c13-10-2-7(3-11(14)4-10)8-1-9(12(16)17)6-15-5-8/h1-6H,(H,16,17)
    • InChI Key： JBANHRCWVIXXHZ-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=C(C=1)C1C=NC=C(C(=O)O)C=1)Cl

Computed Properties

  • Exact Mass: 266.98500
  • Monoisotopic Mass: 266.9853839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19000
  • LogP: 3.75360

5-(3,5-Dichlorophenyl)nicotinic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3,5-Dichlorophenyl)nicotinic acid Pricemore >>

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